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This guide provides an in-depth analysis of the spectroscopic data for Cyclohexyl anthranilate
(C13H17NO2), a significant compound in the flavor, fragrance, and pharmaceutical industries.
Understanding the spectral characteristics of this molecule is paramount for quality control,
structural elucidation, and the development of new applications. This document will delve into
the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data,
offering expert interpretation and insights into the experimental methodologies.

Molecular Structure and Spectroscopic Overview

Cyclohexyl anthranilate is an ester formed from anthranilic acid and cyclohexanol. Its
structure, characterized by an aromatic amine, an ester functional group, and a saturated
cycloalkane ring, gives rise to a unique spectroscopic fingerprint. This guide will dissect this
fingerprint to provide a comprehensive understanding of the molecule's chemical environment.

Caption: Molecular Structure of Cyclohexyl anthranilate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. Both *H and 3C NMR spectra provide detailed information about the chemical
environment of each nucleus.

'H NMR Spectroscopy

The *H NMR spectrum of Cyclohexyl anthranilate displays distinct signals for the aromatic,
cyclohexyl, and amine protons. The chemical shifts are influenced by the electron-withdrawing
ester group and the electron-donating amino group on the aromatic ring, as well as the
aliphatic nature of the cyclohexyl ring.

Table 1: *H NMR Spectroscopic Data for Cyclohexyl anthranilate

Chemical Shift ()

Multiplicity Integration Assignment
pPpm
~7.8 dd 1H Aromatic H
~7.3 t 1H Aromatic H
~6.6 d 1H Aromatic H
~6.5 t 1H Aromatic H
~4.9 m 1H O-CH (Cyclohexyl)
~4.8 brs 2H NH2
~1.2-2.0 m 10H Cyclohexyl CH2

Note: The exact chemical shifts and coupling constants can vary slightly depending on the
solvent and the magnetic field strength of the NMR instrument.

Interpretation and Causality:

o Aromatic Protons (& 6.5-7.8): The signals in this region are characteristic of a substituted
benzene ring. The downfield shift of the proton ortho to the ester group (~7.8 ppm) is due to
the deshielding effect of the carbonyl. The protons ortho and para to the electron-donating
amino group are shifted upfield. The splitting patterns (doublet of doublets, triplet) arise from
the coupling between adjacent protons.
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e O-CH Proton (o ~4.9): The methine proton of the cyclohexyl ring attached to the ester
oxygen is significantly deshielded and appears as a multiplet due to coupling with the
adjacent methylene protons.

o Amine Protons (& ~4.8): The protons of the primary amine appear as a broad singlet. The
broadness is a result of quadrupole broadening from the nitrogen atom and potential
hydrogen exchange.

e Cyclohexyl Protons (& ~1.2-2.0): The remaining ten protons of the cyclohexyl ring appear as
a complex multiplet in the aliphatic region of the spectrum. The overlapping signals are due
to the similar chemical environments of these protons.

3C NMR Spectroscopy

The 13C NMR spectrum provides information on the carbon skeleton of the molecule.

Table 2: 13C NMR Spectroscopic Data for Cyclohexyl anthranilate

Chemical Shift (d) ppm Assignment
~167 C=0 (Ester)
~150 Aromatic C-NH:z
~134 Aromatic C-H
~131 Aromatic C-H
~117 Aromatic C-H
~116 Aromatic C-H
~110 Aromatic C-CO
~73 O-CH (Cyclohexyl)
~32 Cyclohexyl CH2
~25 Cyclohexyl CH2
~24 Cyclohexyl CH2
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Interpretation and Causality:

Carbonyl Carbon (6 ~167): The ester carbonyl carbon is significantly deshielded and
appears at a characteristic downfield chemical shift.

e Aromatic Carbons (0 ~110-150): The six aromatic carbons give rise to distinct signals. The
carbon attached to the amino group is shifted downfield due to the nitrogen's
electronegativity, while the carbon attached to the ester group is also deshielded. The
remaining aromatic carbons appear in the expected region.

e O-CH Carbon (6 ~73): The carbon of the cyclohexyl ring bonded to the ester oxygen is
deshielded and appears at a downfield chemical shift compared to the other aliphatic
carbons.

e Cyclohexyl Carbons (& ~24-32): The remaining five carbons of the cyclohexyl ring appear in
the typical aliphatic region.

Experimental Protocol: NMR Spectroscopy

A standard protocol for acquiring high-quality NMR spectra is crucial for accurate structural
elucidation.

© 2026 BenchChem. All rights reserved. 4/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Data Processing

Fourier transform the | Phase and baseline Reference the spectra | Integrate 'H signals and
Free Induction Decay (FID) correct the spectra (e.g., to TMS at 0 ppm) pick peaks for both spectra
Data Acquisition
Insert sample into | Lock and shim the | Acquire 'H and *C NMR spectra
the NMR spectrometer magnetic field using standard pulse sequences

Sample Preparation

Dissolve 5-10 mg of
Cyclohexyl anthranilate . | Transfer to a clean,

in ~0.7 mL of | dry 5 mm NMR tube

deuterated solvent (e.g., CDCls)

Click to download full resolution via product page
Caption: A generalized workflow for NMR sample preparation and data acquisition.
Causality in Experimental Choices:

» Solvent Selection: A deuterated solvent, such as chloroform-d (CDClIs), is used to avoid
overwhelming the spectrum with solvent signals.[1] The choice of solvent can also influence
the chemical shifts of labile protons like those of the amine group.

» Concentration: An optimal concentration of 5-10 mg in approximately 0.7 mL of solvent is
recommended to achieve a good signal-to-noise ratio in a reasonable acquisition time.[2]

e Locking and Shimming: The deuterium signal from the solvent is used to "lock” the magnetic
field, ensuring its stability throughout the experiment. Shimming is the process of optimizing
the homogeneity of the magnetic field across the sample volume, which is critical for
obtaining sharp spectral lines and high resolution.[3]
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Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by
measuring the absorption of infrared radiation.

Table 3: Key IR Absorption Bands for Cyclohexyl anthranilate

Wavenumber (cm—2) Intensity Assignment

N-H stretch (asymmetric and

3480-3360 Medium, Sharp (doublet) ]
symmetric)
3060-3020 Medium Aromatic C-H stretch
Aliphatic C-H stretch
2935, 2860 Strong
(cyclohexyl)
1685 Strong, Sharp C=0 stretch (ester)
1615, 1590 Medium-Strong C=C stretch (aromatic ring)
1240 Strong C-O stretch (ester)
C-H bend (ortho-disubstituted
750 Strong

aromatic)

Interpretation and Causality:

e N-H Stretching (3480-3360 cm~1): The presence of two distinct sharp bands in this region is
a hallmark of a primary amine (-NH2), corresponding to the asymmetric and symmetric
stretching vibrations.

e C-H Stretching (3060-3020 cm~t and 2935, 2860 cm~1): The absorptions above 3000 cm~1
are characteristic of C-H bonds in the aromatic ring, while the strong absorptions below 3000
cm~* are due to the C-H bonds of the cyclohexyl group.

e C=0 Stretching (1685 cm~1): The intense, sharp peak at this wavenumber is indicative of the
ester carbonyl group. Its position is influenced by conjugation with the aromatic ring.
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e C-O Stretching (1240 cm~1): The strong absorption in this region is attributed to the
stretching vibration of the C-O single bond of the ester.

e Aromatic C-H Bending (750 cm~2): The strong band in the fingerprint region is characteristic
of the out-of-plane C-H bending of an ortho-disubstituted benzene ring.

Experimental Protocol: FT-IR Spectroscopy

For a liquid sample like Cyclohexyl anthranilate, the attenuated total reflectance (ATR) or the
neat liquid film method are commonly employed.

Data Processing

The instrument software
automatically ratios the sample —»
spectrum to the background

Identify and label
significant absorption peaks

Data Acquisition

Collect a background spectrum

—P>
of the empty ATR crystal Collect the sample spectrum

Sample Preparation (ATR)

Place a single drop of
——»| Cyclohexyl anthranilate
onto the crystal

Ensure the ATR crystal
is clean and dry

Click to download full resolution via product page
Caption: A simplified workflow for FT-IR analysis using an ATR accessory.
Causality in Experimental Choices:

e ATR Technique: The ATR method is often preferred for liquid samples as it requires minimal
sample preparation and is easy to clean.[4][5] A drop of the neat liquid is placed directly on
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the crystal (e.g., diamond or zinc selenide).

e Background Correction: A background spectrum of the clean, empty ATR crystal is collected
before the sample spectrum. This is essential to subtract the absorbance of atmospheric
water and carbon dioxide, as well as any instrumental artifacts, from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in confirming its identity and structure.

Table 4: Key Mass Spectral Data for Cyclohexyl anthranilate (Electron lonization)

m/z Relative Intensity (%) Proposed Fragment
219 40 [M]* (Molecular lon)
137 100 [C7H7NO2]*

120 85 [C7HsNO]*

92 50 [CeHsN]*

83 30 [CeH11]*

65 25 [CsHs]*

Interpretation and Causality:

e Molecular lon (m/z 219): The peak at m/z 219 corresponds to the molecular weight of
Cyclohexyl anthranilate, confirming its elemental composition.

e Base Peak (m/z 137): The most abundant fragment is often the anthranilic acid radical
cation, formed by the loss of the cyclohexyl radical. This is a stable fragment due to the
aromatic system.

o Fragment at m/z 120: This prominent peak likely arises from the loss of a hydroxyl radical
from the m/z 137 fragment.
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e Fragment at m/z 92: This fragment can be formed by the loss of carbon monoxide from the
m/z 120 fragment.

e Fragment at m/z 83: This peak corresponds to the cyclohexyl cation, formed by the cleavage
of the ester bond.

[C13H17NO2]*
m/z =219

/ C6H10\;C7H6N02°

[C7H7NO2] [CeH11]*

m/z = 137 m/z = 83
OH’
[C7HsNO]*
m/z =120
CO
[CeHeN]*
m/z =92

Click to download full resolution via product page

Caption: A plausible fragmentation pathway for Cyclohexyl anthranilate in EI-MS.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a common technique for the analysis of volatile and semi-volatile organic

compounds.
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Data Analysis

Analyze the resulting mass spectrum }—V
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volatile solvent (e.g., dichloromethane)

Click to download full resolution via product page
Caption: A general workflow for GC-MS analysis.
Causality in Experimental Choices:

e Gas Chromatography (GC): GC is used to separate the analyte from any impurities before it
enters the mass spectrometer, ensuring a clean mass spectrum of the compound of interest.

[6]

o Electron lonization (EIl): El is a hard ionization technique that imparts significant energy to
the molecule, leading to extensive and reproducible fragmentation. This fragmentation
pattern is highly characteristic and can be used for library matching and structural
confirmation.[7]

Conclusion

The spectroscopic data presented in this guide provide a robust and detailed characterization
of Cyclohexyl anthranilate. The *H and 13C NMR spectra confirm the carbon-hydrogen
framework, the IR spectrum identifies the key functional groups, and the mass spectrum
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confirms the molecular weight and provides insight into the molecule's fragmentation behavior.

A thorough understanding of these spectroscopic techniques and the interpretation of the

resulting data is essential for researchers and professionals working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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